Cas no 2172592-46-8 (1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172592-46-8
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6200240
• PubChem ID: 165786436
• Update Time: 2025-07-16

1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172592-46-8
• EN300-1594255

• Inchi： 1S/C12H20N4O2/c1-8(9-4-3-5-9)16-10(6-7-18-2)11(12(13)17)14-15-16/h8-9H,3-7H2,1-2H3,(H2,13,17)
• InChI Key： MOHMIZPXUAJSCP-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(N)=O)N=NN1C(C)C1CCC1

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Additional information on 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-46-8)

1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide, with the CAS number 2172592-46-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a 1H-1,2,3-triazole core substituted with a cyclobutylethyl group at the 1-position and a 2-methoxyethyl group at the 5-position. The presence of these substituents imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The cyclobutylethyl group contributes to the lipophilicity of the molecule, enhancing its ability to cross biological membranes and reach target sites within cells. Meanwhile, the 2-methoxyethyl group provides additional hydrophilic character, which can improve solubility and metabolic stability.

Recent studies have highlighted the potential therapeutic applications of 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide. One notable area of research is its antifungal activity. Triazoles are well-known for their efficacy against a wide range of fungal pathogens, and this compound has shown promising results in inhibiting the growth of various fungal species. In vitro studies have demonstrated that it exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients.

Beyond its antifungal properties, 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an antibacterial agent. Preliminary studies have indicated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial strains, which pose a significant threat to global health.

In addition to its antimicrobial properties, this compound has shown potential in anti-inflammatory applications. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Triazoles have been found to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Studies have demonstrated that 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide can effectively reduce inflammation in both in vitro and in vivo models. This property makes it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide is another important aspect that has been extensively studied. Its lipophilic nature allows for good absorption through the gastrointestinal tract when administered orally. Furthermore, the compound has demonstrated favorable bioavailability and a reasonable half-life in preclinical animal models. These characteristics suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

Toxicity studies are crucial for evaluating the safety profile of any potential drug candidate. Preclinical toxicity assessments of 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide have shown that it exhibits low toxicity at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. This favorable safety profile supports further clinical development of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Early-phase trials have focused on assessing its pharmacokinetic behavior and tolerability in healthy volunteers. Preliminary results have been encouraging, with no serious adverse events reported and consistent pharmacokinetic parameters observed across different dosing regimens.

In conclusion, 1-(1-cyclobutylethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-46-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal, antibacterial, and anti-inflammatory therapies make it an exciting candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use as a novel therapeutic agent.